Cas no 1803770-20-8 (Methyl 2-cyano-5-hydroxy-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-cyano-5-hydroxy-3-(hydroxymethyl)benzoate
• CAS No: 1803770-20-8
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4952234
• Update Time: 2025-05-28

Methyl 2-cyano-5-hydroxy-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-hydroxy-3-(hydroxymethyl)benzoate

• Inchi： 1S/C10H9NO4/c1-15-10(14)8-3-7(13)2-6(5-12)9(8)4-11/h2-3,12-13H,5H2,1H3
• InChI Key： FRPNIVDUFUUESK-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)OC)C(C#N)=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.3
• Topological Polar Surface Area: 90.6

Additional information on Methyl 2-cyano-5-hydroxy-3-(hydroxymethyl)benzoate

Recent Advances in the Study of Methyl 2-cyano-5-hydroxy-3-(hydroxymethyl)benzoate (CAS: 1803770-20-8)

Methyl 2-cyano-5-hydroxy-3-(hydroxymethyl)benzoate (CAS: 1803770-20-8) is a synthetic intermediate of growing interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyano, hydroxyl, and hydroxymethyl functional groups, has recently been investigated for its potential applications in drug development, particularly as a building block for more complex bioactive molecules. Recent studies have highlighted its utility in the synthesis of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of Methyl 2-cyano-5-hydroxy-3-(hydroxymethyl)benzoate in the synthesis of kinase inhibitors. The researchers utilized this compound as a key intermediate to develop a series of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The study demonstrated that derivatives of this compound exhibited promising inhibitory activity against cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for anticancer drug development.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where Methyl 2-cyano-5-hydroxy-3-(hydroxymethyl)benzoate was employed in the design of anti-inflammatory agents. The researchers modified the compound's hydroxymethyl group to introduce sulfonamide functionalities, resulting in derivatives with potent COX-2 inhibitory activity. These derivatives showed reduced gastrointestinal toxicity compared to traditional NSAIDs, positioning them as potential candidates for safer anti-inflammatory therapies.

In addition to its pharmacological applications, recent research has also focused on optimizing the synthetic routes for Methyl 2-cyano-5-hydroxy-3-(hydroxymethyl)benzoate. A 2023 study in Organic Process Research & Development described a scalable, high-yield synthesis method using green chemistry principles. The new protocol reduced the use of hazardous reagents and improved the overall efficiency of the synthesis, making it more suitable for industrial-scale production.

Looking ahead, Methyl 2-cyano-5-hydroxy-3-(hydroxymethyl)benzoate continues to attract attention for its versatility in medicinal chemistry. Ongoing research is exploring its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. With its unique chemical properties and demonstrated utility in drug discovery, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.